Cas no 355833-76-0 (Spiro[bicyclo[2.2.1]heptane-2,3'-oxetane],3-methyl-)

Spiro[bicyclo[2.2.1]heptane-2,3'-oxetane],3-methyl- structure
355833-76-0 structure
Product Name:Spiro[bicyclo[2.2.1]heptane-2,3'-oxetane],3-methyl-
CAS No:355833-76-0
MF:C10H16O
MW:152.233443260193
CID:303141
PubChem ID:45098346
Update Time:2025-04-19

Spiro[bicyclo[2.2.1]heptane-2,3'-oxetane],3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Spiro[bicyclo[2.2.1]heptane-2,3'-oxetane],3-methyl-
    • Spiro[bicyclo[2.2.1]heptane-2,3-oxetane], 3-methyl- (9CI)
    • 355833-76-0
    • SCHEMBL2784664
    • Spiro[bicyclo[2.2.1]heptane-2,3-oxetane],3-methyl-(9ci)
    • Inchi: 1S/C10H16O/c1-7-8-2-3-9(4-8)10(7)5-11-6-10/h7-9H,2-6H2,1H3
    • InChI Key: DLQVQDMTNCGTGW-UHFFFAOYSA-N
    • SMILES: O1CC2(C1)C(C)C1CCC2C1

Computed Properties

  • Exact Mass: 152.12000
  • Monoisotopic Mass: 152.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23000
  • LogP: 2.06900
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